Cas no 3779-56-4 (3',7'-dihydroxy-2'-(hydroxymethyl)-2',4',7'-trimethyl-2',7'-dihydrospiro[cyclopropane-1,5'-inden]-6'(3'H)-one)

3',7'-dihydroxy-2'-(hydroxymethyl)-2',4',7'-trimethyl-2',7'-dihydrospiro[cyclopropane-1,5'-inden]-6'(3'H)-one structure
3779-56-4 structure
Product Name:3',7'-dihydroxy-2'-(hydroxymethyl)-2',4',7'-trimethyl-2',7'-dihydrospiro[cyclopropane-1,5'-inden]-6'(3'H)-one
CAS No:3779-56-4
MF:C15H20O4
MW:264.316905021667
CID:1485790
PubChem ID:98133
Update Time:2025-04-21

3',7'-dihydroxy-2'-(hydroxymethyl)-2',4',7'-trimethyl-2',7'-dihydrospiro[cyclopropane-1,5'-inden]-6'(3'H)-one Chemical and Physical Properties

Names and Identifiers

    • 3',7'-dihydroxy-2'-(hydroxymethyl)-2',4',7'-trimethyl-2',7'-dihydrospiro[cyclopropane-1,5'-inden]-6'(3'H)-one
    • spiro[cyclopropane-1,5'-[5H]inden]-6'(3'H)-one, 2',7'-dihydro-3',7'-dihydroxy-2'-(hydroxymethyl)-2',4',7'-trimethyl-
    • 3779-56-4
    • Isoilludin S
    • NSC-81414
    • NSC81414
    • DTXSID80958833
    • Inchi: 1S/C15H20O4/c1-8-10-9(6-13(2,7-16)11(10)17)14(3,19)12(18)15(8)4-5-15/h6,11,16-17,19H,4-5,7H2,1-3H3
    • InChI Key: ZWMQGXMHSMRYFW-UHFFFAOYSA-N
    • SMILES: OC1(C)C2=CC(C)(CO)C(C2=C(C)C2(C1=O)CC2)O

Computed Properties

  • Exact Mass: 264.1362
  • Monoisotopic Mass: 264.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 540
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • PSA: 77.76
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